Ethynyl Estradiol 17-Acetate 3-(2’,3’,4’-Tri-O-acetyl)-β-D-glucuronide Methyl Ester
Ethynyl Estradiol 17-Acetate 3-(2’,3’,4’-Tri-O-acetyl)-β-D-glucuronide Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
242130-33-2
VCID:
VC0026170
InChI:
InChI=1S/C35H42O12/c1-8-35(47-21(5)39)16-14-27-26-11-9-22-17-23(10-12-24(22)25(26)13-15-34(27,35)6)45-33-31(44-20(4)38)29(43-19(3)37)28(42-18(2)36)30(46-33)32(40)41-7/h1,10,12,17,25-31,33H,9,11,13-16H2,2-7H3/t25-,26-,27+,28+,29+,30?,31+,33-,34+,35+/m1/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC3=C(C=C2)C4CCC5(C(C4CC3)CCC5(C#C)OC(=O)C)C)C(=O)OC)OC(=O)C
Molecular Formula:
C₃₅H₄₀O₁₂
Molecular Weight:
654.7
Ethynyl Estradiol 17-Acetate 3-(2’,3’,4’-Tri-O-acetyl)-β-D-glucuronide Methyl Ester
CAS No.: 242130-33-2
Reference Standards
VCID: VC0026170
Molecular Formula: C₃₅H₄₀O₁₂
Molecular Weight: 654.7
| CAS No. | 242130-33-2 |
|---|---|
| Product Name | Ethynyl Estradiol 17-Acetate 3-(2’,3’,4’-Tri-O-acetyl)-β-D-glucuronide Methyl Ester |
| Molecular Formula | C₃₅H₄₀O₁₂ |
| Molecular Weight | 654.7 |
| IUPAC Name | methyl (3S,4S,5S,6S)-3,4,5-triacetyloxy-6-[[(8R,9S,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C35H42O12/c1-8-35(47-21(5)39)16-14-27-26-11-9-22-17-23(10-12-24(22)25(26)13-15-34(27,35)6)45-33-31(44-20(4)38)29(43-19(3)37)28(42-18(2)36)30(46-33)32(40)41-7/h1,10,12,17,25-31,33H,9,11,13-16H2,2-7H3/t25-,26-,27+,28+,29+,30?,31+,33-,34+,35+/m1/s1 |
| SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC3=C(C=C2)C4CCC5(C(C4CC3)CCC5(C#C)OC(=O)C)C)C(=O)OC)OC(=O)C |
| Synonyms | (17α)-17-(Acetyloxy)-19-norpregna-1,3,5(10)-trien-20-yn-3-yl_x000B_-β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate; |
| PubChem Compound | 46781505 |
| Last Modified | Nov 11 2021 |
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